Cas no 56772-00-0 (1,1'-Biphenyl, 3,3',4,4',5,5'-hexamethoxy-)

1,1'-Biphenyl, 3,3',4,4',5,5'-hexamethoxy- structure
56772-00-0 structure
Product Name:1,1'-Biphenyl, 3,3',4,4',5,5'-hexamethoxy-
CAS No:56772-00-0
MF:C18H22O6
MW:334.363686084747
CID:1599652
PubChem ID:630576
Update Time:2025-04-21

1,1'-Biphenyl, 3,3',4,4',5,5'-hexamethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,3',4,4',5,5'-hexamethoxy-
    • 1,2,3-trimethoxy-5-(3,4,5-trimethoxyphenyl)benzene
    • 3,3',4,4',5,5'-Hexakismethoxy-1,1'-biphenyl
    • RKBIBGCWOVKDQJ-UHFFFAOYSA-N
    • 56772-00-0
    • SCHEMBL721861
    • AKOS024338950
    • G66437
    • DTXSID50348121
    • 3,3',4,4',5,5'-Hexamethoxy-1,1'-biphenyl #
    • 3,3',4,4',5,5'-Hexamethoxy-1,1'-biphenyl
    • DB-261874
    • 3,3',4,4',5,5'-Hexamethoxybiphenyl
    • Inchi: 1S/C18H22O6/c1-19-13-7-11(8-14(20-2)17(13)23-5)12-9-15(21-3)18(24-6)16(10-12)22-4/h7-10H,1-6H3
    • InChI Key: RKBIBGCWOVKDQJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 334.14166
  • Monoisotopic Mass: 334.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38
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